Cas no 2171680-73-0 (N1-(propan-2-yl)azetidine-1,2-dicarboxamide)

• Product Name: N1-(propan-2-yl)azetidine-1,2-dicarboxamide
• CAS No: 2171680-73-0
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 6580667
• PubChem ID: 165518683
• Update Time: 2025-06-12

N1-(propan-2-yl)azetidine-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N1-(propan-2-yl)azetidine-1,2-dicarboxamide
• EN300-1282038
• 2171680-73-0

• Inchi： 1S/C8H15N3O2/c1-5(2)10-8(13)11-4-3-6(11)7(9)12/h5-6H,3-4H2,1-2H3,(H2,9,12)(H,10,13)
• InChI Key： CXCWRIVTLYQXGV-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 185.116426730g/mol
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4Ų

Additional information on N1-(propan-2-yl)azetidine-1,2-dicarboxamide

Introduction to N1-(propan-2-yl)azetidine-1,2-dicarboxamide (CAS No. 2171680-73-0)

N1-(propan-2-yl)azetidine-1,2-dicarboxamide, a compound with the chemical formula C₇H₁₁NO₄, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in drug development. The N1-(propan-2-yl)azetidine-1,2-dicarboxamide structure consists of an azetidine ring substituted with a propan-2-yl group at the nitrogen position and carboxamide groups at the 1 and 2 positions. This specific arrangement imparts distinct chemical and biological properties that make it a valuable candidate for further exploration.

The CAS No. 2171680-73-0 assigned to this compound underscores its identity in the scientific community and facilitates its recognition in databases, literature, and regulatory frameworks. The compound's molecular structure suggests potential roles in various biochemical pathways, making it a subject of interest for researchers aiming to develop novel therapeutic agents. The presence of both amide and azetidine moieties in its framework allows for diverse interactions with biological targets, which could be exploited for medicinal chemistry applications.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in biologically active molecules. Azetidine derivatives, in particular, have shown promise as scaffolds for drug discovery. The N1-(propan-2-yl)azetidine-1,2-dicarboxamide molecule represents an advanced derivative of this class, offering enhanced functionality through the incorporation of additional carboxamide groups. These modifications can influence both the solubility and binding affinity of the compound, making it a versatile tool for medicinal chemists.

One of the most compelling aspects of N1-(propan-2-yl)azetidine-1,2-dicarboxamide is its potential as a precursor for more complex pharmacophores. The azetidine ring itself is known to be a privileged scaffold in drug design, frequently found in molecules with antimicrobial, anti-inflammatory, and anticancer properties. By introducing substituents such as the propan-2-yl group and carboxamide functionalities, researchers can fine-tune the electronic and steric properties of the molecule to achieve desired biological outcomes.

Recent studies have highlighted the importance of functionalized azetidine derivatives in addressing unmet medical needs. For instance, modifications at the nitrogen position can enhance metabolic stability while preserving bioactivity. The N1-(propan-2-yl)azetidine-1,2-dicarboxamide structure exemplifies this principle by incorporating a bulky propan-2-yl group, which may improve binding interactions with specific enzymes or receptors. This strategic placement of substituents is crucial for optimizing drug-like properties such as lipophilicity, solubility, and pharmacokinetic profiles.

The synthesis of N1-(propan-2-yl)azetidine-1,2-dicarboxamide presents an intriguing challenge for synthetic chemists due to its complex framework. Advanced synthetic methodologies are required to construct the azetidine core while introducing the desired functional groups with high precision. Techniques such as cycloadditions, nucleophilic substitutions, and amide bond formations are commonly employed in these synthetic strategies. The development of efficient synthetic routes not only facilitates access to this compound but also provides insights into general methodologies applicable to other heterocyclic derivatives.

In addition to its synthetic significance, N1-(propan-2-yl)azetidine-1,2-dicarboxamide has been explored in several preclinical studies for its potential therapeutic applications. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer progression. The carboxamide groups are particularly noteworthy as they can serve as hydrogen bond donors or acceptors, enhancing interactions with biological targets. Further investigation into its mechanism of action could uncover novel therapeutic pathways.

The pharmaceutical industry continues to invest heavily in heterocyclic chemistry due to its vast potential for drug discovery. The N1-(propan-2-yl)azetidine-1,2-dicarboxamide molecule is a prime example of how structural modifications can lead to promising candidates for clinical development. Its unique combination of functional groups makes it a versatile building block for designing molecules with tailored biological activities. As research progresses, it is expected that more derivatives will be synthesized and evaluated for their pharmacological efficacy.

One notable aspect of modern drug development is the integration of computational methods to accelerate discovery processes. Molecular modeling techniques are increasingly used to predict binding affinities and optimize lead compounds before experimental validation. The N1-(propan-2-yl)azetidine-1,2-dicarboxamide structure can be modeled computationally to identify potential binding pockets on target proteins or enzymes. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

The future prospects of N1-(propan-2-y)azetidine - 1 , 2 - dicarboxamide ( CAS No . 2171680 - 73 - 0 ) are promising as new synthetic strategies emerge and our understanding of biological pathways expands. Researchers are continually seeking innovative ways to leverage natural product-inspired scaffolds like azetidine derivatives for drug development. The CAS No . 2171680 - 73 - 0 identifier ensures that this compound remains accessible for future studies through reliable databases and literature references.

In conclusion, N -( propa n - 2 - yl ) azeti d ine - 1 , 2 - dicar box am ide ( C A S N O . 2171680 - 73 - 0 ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , combined with recent findings from preclinical studies , make it an exciting subject for further research . As our understanding of molecular interactions grows , compounds like this will continue to play a crucial role in developing next-generation therapeutics .